Cas no 55998-74-8 (2-Cyclohexen-1-one, 3-(methylamino)-)
55998-74-8 structure
Product Name:2-Cyclohexen-1-one, 3-(methylamino)-
CAS No:55998-74-8
MF:C7H11NO
MW:125.168341875076
CID:350146
PubChem ID:2751256
Update Time:2025-04-19
2-Cyclohexen-1-one, 3-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one, 3-(methylamino)-
- 3-(methylamino)cyclohex-2-en-1-one
- 3-(METHYLAMINO)CYCLOHEX-2-ENONE
- SCHEMBL1692082
- 3-(N-methylamino)-2-cyclohexenone
- DTXSID30372828
- AKOS004906661
- 3-methylamino-cyclohex-2-enone
- JBCRNGVTLQWOOW-UHFFFAOYSA-N
- 55998-74-8
-
- Inchi： 1S/C7H11NO/c1-8-6-3-2-4-7(9)5-6/h5,8H,2-4H2,1H3
- InChI Key： JBCRNGVTLQWOOW-UHFFFAOYSA-N
- SMILES： O=C1C=C(CCC1)NC
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
2-Cyclohexen-1-one, 3-(methylamino)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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